Cas no 1262000-01-0 (2-Cyano-5-(2-hydroxymethylphenyl)phenol)

• Product Name: 2-Cyano-5-(2-hydroxymethylphenyl)phenol
• CAS No: 1262000-01-0
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD18314196
• CID: 2621776
• PubChem ID: 53219872
• Update Time: 2025-08-05

2-Cyano-5-(2-hydroxymethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(2-hydroxymethylphenyl)phenol, 95%
• 1262000-01-0
• 3-Hydroxy-2'-(hydroxymethyl)[1,1'-biphenyl]-4-carbonitrile
• 2-CYANO-5-(2-HYDROXYMETHYLPHENYL)PHENOL
• DTXSID20684664
• MFCD18314196
• 2-Cyano-5-(2-hydroxymethylphenyl)phenol

• MDL： MFCD18314196
• Inchi： 1S/C14H11NO2/c15-8-11-6-5-10(7-14(11)17)13-4-2-1-3-12(13)9-16/h1-7,16-17H,9H2
• InChI Key： ZXNNPXXXIPCASV-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 225.078978594Da
• Monoisotopic Mass: 225.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-5-(2-hydroxymethylphenyl)phenol

Comprehensive Analysis of 2-Cyano-5-(2-hydroxymethylphenyl)phenol (CAS No. 1262000-01-0): Properties, Applications, and Industry Trends

2-Cyano-5-(2-hydroxymethylphenyl)phenol (CAS 1262000-01-0) is a specialized organic compound gaining attention in pharmaceutical intermediates and advanced material synthesis. This cyanophenol derivative features a unique molecular structure combining a hydroxymethylphenyl group with a cyano-substituted phenol, enabling versatile reactivity. Recent studies highlight its potential as a building block for fluorescence probes and polymeric materials, aligning with the growing demand for high-performance organic compounds in biomedical imaging and electronics.

The compound's thermal stability (decomposition point >200°C) and moderate solubility in polar solvents like DMSO make it suitable for cross-coupling reactions, a topic frequently searched by synthetic chemists. Industry reports indicate rising interest in its application for OLED materials, particularly as an electron-transport layer component – a hotspot in organic electronics research. Analytical data from HPLC-MS shows >98% purity in commercial batches, addressing quality concerns often raised in research chemical forums.

Environmental considerations are increasingly shaping discussions around specialty chemicals like 2-Cyano-5-(2-hydroxymethylphenyl)phenol. Lifecycle assessments reveal its biodegradation potential under aerobic conditions, an important factor for green chemistry applications. The compound's low bioaccumulation profile (logP ≈ 2.3) makes it preferable to traditional aromatic intermediates in sustainable manufacturing processes, a key concern in EU REACH compliance discussions.

In pharmaceutical contexts, the hydroxymethyl-cyano phenol structure shows promise for developing kinase inhibitor scaffolds, with patent literature documenting its use in anticancer drug discovery. Molecular docking simulations suggest strong binding affinity to protein targets like EGFR and VEGFR-2, explaining its popularity in medicinal chemistry research. These applications respond to frequent searches about novel drug intermediates and targeted therapy compounds.

Technical advancements in 2-Cyano-5-(2-hydroxymethylphenyl)phenol synthesis have reduced production costs by 40% since 2020 through optimized Pd-catalyzed cyanation methods. This addresses common queries about cost-effective synthesis routes for functionalized phenols. Recent publications describe improved yields (>85%) using microwave-assisted reactions, a technique trending in process chemistry circles.

Market analysis indicates growing demand from Asia-Pacific research centers, particularly for electronic grade material with <99.9% purity. Storage recommendations emphasize protection from UV degradation – a practical concern often overlooked in laboratory chemical management. The compound's crystalline form shows excellent stability at room temperature, making it suitable for long-term research projects.

Emerging applications in supramolecular chemistry leverage the compound's ability to form hydrogen-bonded networks, answering academic interest in self-assembling materials. Its dual functional groups enable participation in both nucleophilic and electrophilic reactions, a flexibility valued in combinatorial chemistry approaches. These characteristics position it as a valuable tool for molecular diversity generation.

Safety assessments confirm the compound's low acute toxicity (LD50 >2000 mg/kg), addressing regulatory questions in industrial chemical adoption. Proper handling requires standard organic synthesis PPE, with particular attention to cyanide group containment – a frequently searched safety topic. Environmental fate studies show <90% removal in activated sludge systems, supporting its use in eco-friendly formulations.

The future outlook for 2-Cyano-5-(2-hydroxymethylphenyl)phenol appears strong, with projected 7.2% CAGR in research applications through 2030. Its adaptability to continuous flow chemistry systems and compatibility with automated synthesis platforms make it relevant in the era of digital chemistry and AI-assisted molecular design. These forward-looking applications respond to trending searches about Industry 4.0 chemical production.